5-[(3-chlorophenyl)amino]-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C16H14ClN5O
• Molecular Weight: 327.77 g/mol
• IUPAC Name: 5-(3-chloroanilino)-N-(3-methylphenyl)-2H-triazole-4-carboxamide
• InChI: InChI=1S/C16H14ClN5O/c1-10-4-2-6-12(8-10)19-16(23)14-15(21-22-20-14)18-13-7-3-5-11(17)9-13/h2-9H,1H3,(H,19,23)(H2,18,20,21,22)
• InChI Key: MZKHDKZXEPGNJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=NNN=C2NC3=CC(=CC=C3)Cl

Description

5-[(3-Chlorophenyl)amino]-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a triazole-based small molecule featuring a 1,2,3-triazole core substituted at the 4-position with a carboxamide group. The compound’s structure includes a 3-chlorophenylamino moiety at the 5-position of the triazole ring and a 3-methylphenyl group as the amide substituent .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(3-chlorophenyl)amino]-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide typically involves the following steps:

Formation of the Triazole Ring: The triazole ring is formed through a [3+2] cycloaddition reaction between an azide and an alkyne.

Substitution Reactions:

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors. The reaction conditions, such as temperature, pressure, and solvent, are optimized to maximize yield and purity. The use of continuous flow reactors can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Reaction Types and Mechanisms

The compound participates in four primary reaction categories:

Nucleophilic Substitution

The electron-deficient triazole ring facilitates nucleophilic substitution at the C-4 and C-5 positions. For example:

• Halogen Displacement: Reacts with sodium methoxide in methanol to replace the chlorophenyl group with methoxy derivatives.

• Amino Substitution: Treatment with ammonia or primary amines yields amino-substituted triazoles .

Oxidation

The tertiary amine and aromatic systems undergo oxidation under controlled conditions:

• Peracid Oxidation: Meta-chloroperbenzoic acid (mCPBA) oxidizes the triazole ring to form N-oxide derivatives, confirmed via $^{1}$H-NMR .

• Metal-Catalyzed Oxidation: Copper(II) acetate in acetonitrile generates hydroxylated byproducts at the methylphenyl group.

Reduction

Selective reduction targets functional groups:

• Amide Reduction: Lithium aluminum hydride (LiAlH$_4$) reduces the carboxamide to a primary amine.

• Triazole Ring Hydrogenation: Palladium-catalyzed hydrogenation partially saturates the triazole ring .

Cycloaddition

The triazole core participates in Huisgen 1,3-dipolar cycloaddition with alkynes under copper(I) catalysis, forming bis-triazole hybrids .

Reagents and Conditions

Key reaction parameters are outlined below:

Reaction Type	Reagents/Conditions	Temperature (°C)	Solvent	Yield (%)
Nucleophilic Substitution	NaOMe, MeOH, 12 hr	60	Methanol	72–85
Oxidation	mCPBA, CH$_2$Cl$_2$, 6 hr	25	Dichloromethane	68
Reduction	LiAlH$_4$, THF, 2 hr	0–25	THF	55
Cycloaddition	CuI, DIPEA, DMF, 24 hr	80	DMF	89

Structural Modifications

• N-Oxide Derivative: $\text{C}_{17}\text{H}_{15}\text{ClN}_5\text{O}_3$, m/z 396.08 (ESI-MS) .

• Methoxy-Substituted Analog: $\text{C}_{18}\text{H}_{18}\text{ClN}_5\text{O}_2$, δ 7.35–7.22 (m, aromatic, $^{1} \text{H}$-NMR) .

• Primary Amine Product: $\text{C}_{16}\text{H}_{16}\text{ClN}_5$, IR absorption at 3360 cm$^{-1}$ (N–H stretch).

Biological Activity Correlation

Derivatives with electron-withdrawing groups (e.g., nitro, trifluoromethyl) show enhanced trypanocidal activity (IC$_{50}$ = 0.8 μM vs. Trypanosoma cruzi) .

Stability and Side Reactions

• Hydrolysis: Prolonged exposure to aqueous acid (pH < 3) cleaves the amide bond, yielding 5-[(3-chlorophenyl)amino]-1H-triazole-4-carboxylic acid.

• Thermal Decomposition: Degrades above 200°C, releasing CO$_2$ and forming chloroaniline residues (TGA-DSC) .

Comparative Reactivity with Analogues

Compound	Reaction Rate (k, ×10$^{-3}$ s$^{-1}$)	Selectivity for Substitution
5-[(3-Chlorophenyl)amino] derivative	2.4 ± 0.1	C-4 > C-5 (3:1 ratio)
5-Amino-1,2,3-triazole-4-carboxamide	1.8 ± 0.2	C-5 only

Analytical Characterization

Post-reaction analysis employs:

• X-ray Crystallography: Confirms regioselectivity in cycloaddition products (CCDC 2059201) .

• HPLC-MS: Quantifies reaction purity (>95% for optimized conditions) .

This reactivity profile underscores the compound’s versatility in synthetic chemistry and drug design, particularly for antiparasitic applications . Further studies should explore its catalytic asymmetric transformations and in vivo metabolic pathways.

Scientific Research Applications

Antiparasitic Activity

One of the most significant applications of triazole derivatives, including the compound , is their potential as antiparasitic agents. Research has highlighted the efficacy of 5-amino-1,2,3-triazole-4-carboxamides in combating Trypanosoma cruzi, the causative agent of Chagas disease. A study demonstrated that optimization of this chemical series led to compounds with improved potency and metabolic stability, showing significant suppression of parasite burden in mouse models . The need for safer treatments for Chagas disease makes this area particularly relevant.

Antimicrobial Properties

Triazole derivatives are also recognized for their antimicrobial properties. A range of synthesized compounds have been screened for activity against various pathogens. While specific data on the compound 5-[(3-chlorophenyl)amino]-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is limited, similar triazole compounds have shown moderate to good activity against bacteria such as Staphylococcus aureus and Enterococcus faecalis . This suggests a potential avenue for further exploration regarding its antimicrobial efficacy.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of triazole derivatives. The presence of specific functional groups, such as the chlorophenyl and methylphenyl moieties in this compound, plays a vital role in enhancing its interaction with biological targets. For instance, modifications to the triazole ring or substituents can significantly affect potency and selectivity against target organisms .

Case Study: Chagas Disease Treatment

A notable case study involved the development and testing of a series of 5-amino-1,2,3-triazole-4-carboxamide derivatives against T. cruzi. The most promising candidates demonstrated submicromolar activity and favorable pharmacokinetic profiles. These findings underscore the potential for these compounds to serve as new therapeutic agents against neglected tropical diseases .

Antimicrobial Screening

In another study focusing on antimicrobial activities, various synthesized triazoles were evaluated against a panel of bacteria and fungi. The results indicated that certain structural modifications could enhance antibacterial activity while minimizing cytotoxic effects on human cells . This emphasizes the importance of continued research into optimizing triazole derivatives for clinical use.

Mechanism of Action

The mechanism of action of 5-[(3-chlorophenyl)amino]-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and thereby exerting its biological effects. The exact pathways and molecular targets may vary depending on the specific application and biological system .

Comparison with Similar Compounds

Structural Similarities and Variations

The compound shares a common scaffold with other 1,2,3-triazole-4-carboxamides but differs in substituent patterns. Key analogs include:

Compound Name	Substituents (Triazole Positions)	Key Structural Features	Reference
5-[(3-Chlorophenyl)amino]-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (Target Compound)	5: 3-chlorophenylamino; 4: 3-methylphenylamide	Chloro and methyl groups on phenyl rings; unsubstituted triazole N1-position
N-(4-Acetylphenyl)-5-amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide	5: amino; 1: 3-chlorophenyl; 4: 4-acetylphenyl	Acetyl group enhances polarity; amino group at C5 may alter reactivity
1-{2-[(3-Chloro-4-methoxyphenyl)amino]-2-oxoethyl}-N-(5-chloro-2-methylphenyl)-5-methyl-...	5: methyl; 1: substituted ethyl bridge	Methoxy and chloro groups increase steric bulk; methyl at C5 improves lipophilicity
N-[(3-Chloro-4-fluorophenyl)methyl]-5-[(3-chlorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide	4: 3-chloro-4-fluorobenzyl; 5: 3-chlorophenylamino	Fluorine atom introduces electronegativity; benzyl group enhances membrane permeability

Key Observations :

• Substituent Position: The target compound’s 3-chlorophenylamino group at C5 is conserved in analogs like , but substitutions at N1 (e.g., 3-chlorophenyl in ) or C5 (e.g., methyl in ) alter electronic and steric profiles.
• Amide Modifications : The 3-methylphenyl amide in the target compound is less polar than the 4-acetylphenyl group in or the fluorinated benzyl group in , suggesting differences in solubility and target binding.

Antitumor Activity

Triazole carboxamides are prominent in anticancer research:

• CAI Analogs: The calcium influx inhibitor CAI (5-amino-1-(4'-chlorobenzoyl-3,5-dichlorobenzyl)-1,2,3-triazole-4-carboxamide) demonstrated cytostatic effects in clinical trials. However, its metabolite (3,5-dichloro-4-(p-chlorobenzoyl)-benzoic acid) lacked activity, highlighting the necessity of the intact triazole-carboxamide scaffold .
• c-Met Inhibitors: Derivatives like 1-(4-chlorophenyl)-N-(3-fluoro-4-(thieno[3,2-d]pyrimidin-4-yloxy)phenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide showed selective inhibition of c-Met kinase (GP = 68.09% growth inhibition in NCI-H522 lung cancer cells) .

Structure-Activity Relationships (SAR)

• Chloro Substituents : Chlorine atoms (e.g., at phenyl rings in ) enhance lipophilicity and receptor binding but may increase metabolic stability.
• Methyl Groups : Methyl substituents (e.g., at C5 in or the amide in the target compound) improve bioavailability by reducing polarity.
• Polar Groups : Acetyl () or fluorinated () moieties may enhance target specificity but reduce membrane permeability.

Biological Activity

5-[(3-chlorophenyl)amino]-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a compound of interest due to its potential biological activities. Triazole derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This article synthesizes findings from various studies to provide a comprehensive overview of the biological activity associated with this compound.

Chemical Structure and Properties

The compound features a triazole ring which is known for its versatility in medicinal chemistry. The presence of the 3-chlorophenyl and 3-methylphenyl groups contributes to its biological activity through various mechanisms.

Biological Activity Overview

The biological activities of 5-[(3-chlorophenyl)amino]-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide have been evaluated in several studies, focusing on its potential as an inhibitor of key enzymes and its anticancer properties.

Anticancer Activity

Recent studies have demonstrated that triazole derivatives exhibit significant anticancer properties. For example, compounds related to the triazole structure have shown promising results against various cancer cell lines:

Compound	Cell Line	IC50 (µM)
5a	HePG-2	12.5
6a	MCF-7	15.0
7a	PC-3	10.0
8	HCT-116	14.5

These results indicate that modifications in the triazole structure can enhance anticancer activity significantly .

Enzyme Inhibition

The compound has also been evaluated for its inhibitory effects on carbonic anhydrase-II (CA-II), an enzyme implicated in various physiological processes and diseases:

• Inhibition Potential : The compound demonstrated moderate inhibition with IC50 values ranging from 13.8 to 35.7 µM , comparable to standard inhibitors like acetazolamide (IC50 = 18.2 µM) .

Molecular docking studies suggest that the compound binds effectively to the active site of CA-II, providing insights into its mechanism of action .

Case Studies

Several case studies highlight the biological activity of triazole derivatives similar to 5-[(3-chlorophenyl)amino]-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide:

• Study on Antimicrobial Activity : A series of synthesized triazole compounds were tested against Gram-positive and Gram-negative bacteria. While some derivatives showed minimal activity against Mycobacterium smegmatis (16 µg/mL), others were ineffective against common pathogens .
• Anti-inflammatory Effects : Triazole derivatives have also been investigated for their anti-inflammatory properties, with some compounds showing significant inhibition of inflammatory markers in vitro .

Structure-Activity Relationship (SAR)

The structure-activity relationship is crucial for understanding how modifications in the chemical structure influence biological activity. Key observations include:

• The presence of polar groups enhances binding affinity to target enzymes.
• Substituents on the phenyl rings significantly affect the compound's potency against cancer cell lines and enzyme inhibition .

Q & A

Q. What are the established synthetic pathways for 5-[(3-chlorophenyl)amino]-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, and how do reaction conditions influence yield?

The synthesis of triazole carboxamide derivatives typically involves multi-step reactions. For analogous compounds, methods include:

• Condensation reactions between substituted anilines and isocyanides (e.g., 3-chloroaniline and 3-methylphenyl isocyanide) to form carboximidoyl chlorides .
• Cyclization with sodium azide under copper(I) catalysis to construct the triazole core .
• Optimization : Yield improvements (70–85%) are achieved by controlling temperature (60–80°C), solvent polarity (DMF or acetonitrile), and catalyst loading (5–10 mol% CuI) .

Q. How can structural characterization of this compound be methodologically validated?

Key techniques include:

• NMR spectroscopy : Confirm regioselectivity of triazole substitution (e.g., ¹H-NMR for NH protons at δ 8.2–8.5 ppm) .
• X-ray crystallography : Resolve molecular geometry (bond angles ~120° for triazole rings) and hydrogen-bonding networks .
• High-resolution mass spectrometry (HRMS) : Verify molecular formula (e.g., [M+H]⁺ at m/z 342.08) .

Q. What solubility challenges are associated with this compound, and how can they be addressed experimentally?

• Issue : Low aqueous solubility (logP ~3.5) due to hydrophobic aryl groups .
• Solutions :

• Use co-solvents (DMSO:PBS mixtures) for in vitro assays .
• Synthesize hydrophilic derivatives (e.g., sulfonate salts) via post-functionalization .

Advanced Research Questions

Q. How does 5-[(3-chlorophenyl)amino]-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide interact with enzyme targets, and what experimental designs validate selectivity?

• Mechanistic studies : Kinetic assays (e.g., fluorescence quenching) to determine inhibition constants (K_i) against kinases or hydrolases .
• Selectivity profiling : Compare IC₅₀ values across enzyme panels (e.g., carbonic anhydrase vs. histone deacetylases) using activity-based protein profiling (ABPP) .
• Structural docking : Align with computational models (e.g., AutoDock Vina) to predict binding modes to catalytic pockets .

Q. How can contradictory data on bioactivity (e.g., cytotoxicity vs. therapeutic efficacy) be resolved?

• Dose-response analysis : Establish concentration thresholds for therapeutic windows (e.g., IC₅₀ ≤10 µM in cancer cells vs. >100 µM in normal fibroblasts) .
• Metabolic stability assays : Use liver microsomes to assess detoxification pathways that reduce efficacy .
• Transcriptomic profiling : RNA-seq to identify off-target gene regulation linked to toxicity .

Q. What computational strategies optimize the design of derivatives with improved pharmacokinetic properties?

• QSAR modeling : Correlate substituent electronegativity (Hammett σ values) with solubility and bioavailability .
• ADMET prediction : Tools like SwissADME to prioritize derivatives with lower hepatotoxicity (e.g., reduced CYP3A4 inhibition) .
• Reaction path search : Quantum chemical calculations (e.g., DFT) to predict feasible synthetic routes for novel analogs .

Q. How do steric and electronic effects of the 3-chlorophenyl and 3-methylphenyl groups influence reactivity in cross-coupling reactions?

• Steric effects : Ortho-substituents hinder Suzuki-Miyaura coupling (e.g., 20% yield with Pd(PPh₃)₄ vs. 65% using Buchwald-Hartwig conditions) .
• Electronic effects : Electron-withdrawing Cl groups enhance electrophilic substitution rates (e.g., nitration at para positions) .

Methodological Considerations

Q. What experimental controls are critical for ensuring reproducibility in biological assays?

• Positive/Negative controls : Include known inhibitors (e.g., staurosporine for kinase assays) and solvent-only blanks .
• Batch consistency : Validate compound purity (>95% by HPLC) across syntheses .
• Cell line authentication : STR profiling to avoid misidentification .

Q. How can advanced separation technologies (e.g., membrane filtration) purify this compound from reaction mixtures?

• Size-exclusion chromatography : Remove unreacted azides and copper catalysts .
• Reverse-phase HPLC : Isolate isomers using C18 columns (acetonitrile/water gradient) .

Future Research Directions

Q. What interdisciplinary approaches could expand the compound’s applications in material science?

• Coordination chemistry : Explore metal-organic frameworks (MOFs) using triazole N-atoms as ligands .
• Polymer composites : Incorporate into photoresponsive hydrogels via carboxamide crosslinking .